Cas no 72752-55-7 (2-(azepan-1-yl)phenylmethanamine)

• Product Name: 2-(azepan-1-yl)phenylmethanamine
• CAS No: 72752-55-7
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 550289
• PubChem ID: 10608284
• Update Time: 2025-06-12

2-(azepan-1-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-(hexahydro-1H-azepin-1-yl)-
• [2-(1-Azepanyl)phenyl]methanamine
• [2-(azepan-1-yl)phenyl]methanamine
• 2-(1-AZEPANYL)PHENYL]METHANAMINE,
• 2-Azepan-1-yl-benzylamine
• 2,6-DIBROMO-BENZOTHIAZOLE
• (2-(Azepan-1-yl)phenyl)methanamine
• SB77499
• 72752-55-7
• 1-[2-(Azepan-1-yl)phenyl]methanamine
• DTXSID80442409
• FT-0681475
• SCHEMBL16814951
• AKOS000261478
• XCA75255
• 2-(azepan-1-yl)phenylmethanamine

• MDL： MFCD06213555
• Inchi： 1S/C13H20N2/c14-11-12-7-3-4-8-13(12)15-9-5-1-2-6-10-15/h3-4,7-8H,1-2,5-6,9-11,14H2
• InChI Key： FIKLVRRQXAJPTE-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2CN)CCCCCC1

Computed Properties

• Exact Mass: 204.16300
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 3.29100

2-(azepan-1-yl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(azepan-1-yl)phenylmethanamine

Comprehensive Overview of 2-(azepan-1-yl)phenylmethanamine (CAS No. 72752-55-7): Properties, Applications, and Industry Insights

2-(azepan-1-yl)phenylmethanamine, with the CAS number 72752-55-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining an azepane ring with a phenylmethanamine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "2-(azepan-1-yl)phenylmethanamine synthesis", "CAS 72752-55-7 applications", and "azepane derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound's structural framework enables interactions with various biological targets, particularly in central nervous system (CNS) research. Recent studies highlight its potential as a precursor for neuroactive agents, aligning with the growing demand for novel neurological therapeutics. Searches for "phenylmethanamine derivatives in neuroscience" or "azepane-based pharmacophores" underscore this trend. Its stability and solubility profile further enhance its utility in high-throughput screening and medicinal chemistry optimization.

From a synthetic perspective, 2-(azepan-1-yl)phenylmethanamine is often prepared via reductive amination or N-alkylation protocols. Laboratories optimizing these methods frequently query "efficient synthesis of CAS 72752-55-7" or "scale-up strategies for azepane-containing amines". The compound's chiral center also makes it a subject of interest for asymmetric catalysis studies, a hot topic in green chemistry forums.

Industrial applications of 72752-55-7 extend to material science, where its aromatic-azepane hybrid structure contributes to advanced polymer formulations. With rising searches for "smart materials with heterocyclic amines", this compound's role in designing self-healing coatings or conductive polymers is being actively explored. Regulatory-compliant handling protocols are emphasized in queries like "safe storage of 2-(azepan-1-yl)phenylmethanamine", reflecting industry best practices.

Analytical characterization of 2-(azepan-1-yl)phenylmethanamine typically involves HPLC-MS and NMR spectroscopy, with researchers often searching for "spectral data for CAS 72752-55-7". The compound's logP and pKa values (frequently queried as "physicochemical properties of phenylmethanamine derivatives") are critical for ADMET predictions in drug development pipelines.

Emerging trends connect this compound to AI-driven molecular design, with machine learning models using its scaffold for virtual screening libraries. Popular searches like "computational modeling of azepane compounds" or "QSAR studies on CAS 72752-55-7" demonstrate this intersection. Such applications position 72752-55-7 as a bridge between traditional synthetic chemistry and digital discovery platforms.

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In summary, 2-(azepan-1-yl)phenylmethanamine (CAS 72752-55-7) represents a multifaceted chemical entity with expanding applications across pharmaceuticals, materials science, and computational chemistry. Its enduring relevance is evidenced by persistent search trends around "azepane amine synthetic routes", "phenylmethanamine structural analogs", and "CAS 72752-55-7 patent landscape", making it a compound of sustained scientific and industrial interest.